![molecular formula C10H6F3N3O2 B3023400 1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole CAS No. 215500-55-3](/img/structure/B3023400.png)
1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole
Overview
Description
The compound “1-(4-NITROPHENYL)-4-(2-(TRIFLUOROMETHYL)PHENYL)SEMICARBAZIDE” is a part of a collection of rare and unique chemicals provided by Sigma-Aldrich . It has a linear formula of C14H11F3N4O3 .
Synthesis Analysis
There is a study on the design and synthesis of N-(trifluoromethyl)phenyl substituted pyrazole derivatives . These compounds are described as effective growth inhibitors of antibiotic-resistant Gram-positive bacteria .Molecular Structure Analysis
The molecular structure of the related compound “1-(4-NITROPHENYL)-4-(2-(TRIFLUOROMETHYL)PHENYL)SEMICARBAZIDE” has a linear formula of C14H11F3N4O3 .Chemical Reactions Analysis
While specific chemical reactions involving “1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole” are not available, there are studies on the reactions of related compounds. For instance, the reduction of 4-nitrophenol (4-NiP) to 4-aminophenol (4-AP) with an excess of sodium borohydride is commonly used as a model reaction .Physical And Chemical Properties Analysis
The related compound “1-(4-NITROPHENYL)-4-(2-(TRIFLUOROMETHYL)PHENYL)SEMICARBAZIDE” has a molecular weight of 340.264 .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole, focusing on six unique applications:
Antimicrobial Agents
1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole derivatives have shown significant potential as antimicrobial agents. These compounds are effective against a variety of antibiotic-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis. They inhibit bacterial growth and biofilm formation, making them promising candidates for new antimicrobial therapies .
Anti-inflammatory Agents
Research has indicated that pyrazole derivatives, including 1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole, possess anti-inflammatory properties. These compounds can inhibit the production of pro-inflammatory cytokines and enzymes, such as COX-2, which are involved in inflammatory processes. This makes them potential candidates for the development of new anti-inflammatory drugs .
Anticancer Agents
1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole derivatives have been investigated for their anticancer properties. These compounds can induce apoptosis (programmed cell death) in cancer cells and inhibit the proliferation of various cancer cell lines. Their ability to target specific cancer pathways makes them promising candidates for cancer therapy .
Enzyme Inhibitors
Pyrazole derivatives, including 1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole, have been studied as enzyme inhibitors. They can inhibit enzymes such as kinases and proteases, which play crucial roles in various biological processes. This inhibition can be useful in treating diseases where these enzymes are dysregulated .
Agricultural Chemicals
1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole derivatives have applications in agriculture as herbicides and fungicides. These compounds can protect crops from pests and diseases, improving agricultural productivity. Their effectiveness against a broad spectrum of plant pathogens makes them valuable in crop protection .
Material Science
In material science, 1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole derivatives are used in the synthesis of advanced materials. These compounds can be incorporated into polymers and other materials to enhance their properties, such as thermal stability and resistance to degradation. This makes them useful in developing high-performance materials for various industrial applications .
Mechanism of Action
Target of Action
The primary targets of 1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole are antibiotic-resistant Gram-positive bacteria . These bacteria are responsible for a variety of infections and are particularly challenging to treat due to their resistance to commonly used antibiotics.
Mode of Action
1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole interacts with its targets by inhibiting their growth . It prevents the development of biofilms, which are protective structures that bacteria form to shield themselves from antibiotics . This compound is also effective in eradicating preformed biofilms .
Biochemical Pathways
Studies suggest that it has a broad range of inhibitory effects, indicating that it targets pathways that have a global effect on bacterial cell function .
Result of Action
The action of 1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole results in the inhibition of growth in antibiotic-resistant Gram-positive bacteria . It also prevents the formation of biofilms and can eradicate preformed biofilms . These effects make it a potent antimicrobial agent, especially against methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis .
Future Directions
properties
IUPAC Name |
1-(4-nitrophenyl)-5-(trifluoromethyl)pyrazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6F3N3O2/c11-10(12,13)9-5-6-14-15(9)7-1-3-8(4-2-7)16(17)18/h1-6H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQWWBEDKNRJDTQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C(=CC=N2)C(F)(F)F)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6F3N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20383802 | |
Record name | 1-(4-nitrophenyl)-5-(trifluoromethyl)pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20383802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole | |
CAS RN |
215500-55-3 | |
Record name | 1-(4-nitrophenyl)-5-(trifluoromethyl)pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20383802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(4-nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.